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Abstract

This technical guide provides a comprehensive overview of the fundamental properties of
Methyl 6-aminopyridazine-3-carboxylate (CAS No. 98140-96-6), a heterocyclic compound of
interest in medicinal chemistry and drug discovery. Due to the limited availability of specific
experimental data for this compound in publicly accessible literature, this guide combines
confirmed structural information with extrapolated data from its close structural isomer, Methyl
6-aminopyridine-3-carboxylate (CAS No. 36052-24-1), for properties such as melting point and
safety. This document is intended to serve as a foundational resource for researchers utilizing
this scaffold in organic synthesis and the development of novel therapeutic agents.

Chemical Identity and Physical Properties

Methyl 6-aminopyridazine-3-carboxylate is an organic compound featuring a pyridazine ring,
a six-membered aromatic ring containing two adjacent nitrogen atoms. The molecule is further
functionalized with an amino group and a methyl carboxylate group, which contribute to its
reactivity and utility as a synthetic building block.[1] The presence of the methyl ester functional
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group is suggested to enhance its solubility in organic solvents, facilitating its use in a variety of
synthetic transformations.[1][2]

Table 1: Chemical Identifiers

Identifier Value

CAS Number 98140-96-6

Molecular Formula CeH7N30:2

Molecular Weight 153.14 g/mol

IUPAC Name methyl 6-aminopyridazine-3-carboxylate

Methyl 6-amino-3-pyridazinecarboxylate, 3-

Synonyms Pyridazinecarboxylic acid, 6-amino-, methyl
ester
inChi INChl=1S/C6H7N302/c1-11-6(10)4-2-3-5(7)9-8-
n
4/h2-3H,1H3,(H2,7,9)
InChiKey UVTBEJGKSJOOIF-UHFFFAOYSA-N
SMILES COC(=0)C1=NN=C(C=C1)N

Table 2: Physical Properties
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Property Value Notes

Physical Form Solid Based on supplier information.

This is a literature value for the
isomer Methyl 6-

Melting Point 158-162 °C aminopyridine-3-carboxylate
and should be considered an

estimate.

Quialitative information;
Solubility Soluble in organic solvents gquantitative data is not
available.[1][2]

pKa Data not available

Spectral Data

Specific experimental spectral data for Methyl 6-aminopyridazine-3-carboxylate is not readily
available in the reviewed literature. Commercial suppliers may hold this data.[2][3] For
reference, the characteristic spectral features of related aminopyridine and pyridazine
carboxylate structures are described.

Table 3: Expected Spectral Characteristics
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Spectroscopy

Expected Peaks and Rationale

1H NMR

Aromatic protons on the pyridazine ring, a
singlet for the methyl ester protons, and a broad

singlet for the amine (NH2) protons.

13C NMR

Carbonyl carbon of the ester, aromatic carbons
of the pyridazine ring, and the methyl carbon of

the ester.

FT-IR

N-H stretching vibrations for the primary amine,
C=0 stretching for the ester, and C=N and C=C

stretching vibrations from the pyridazine ring.

Mass Spec.

A molecular ion peak corresponding to the
molecular weight of the compound (153.14

g/mol).

Synthesis and Reactivity

Proposed Synthetic Pathway

While a specific, detailed experimental protocol for the synthesis of Methyl 6-

aminopyridazine-3-carboxylate is not available in the literature, a plausible synthetic route

can be proposed based on established pyridazine chemistry. A common strategy involves the

construction of the pyridazine ring from dicarbonyl precursors or the functionalization of a pre-

existing pyridazine core. One potential pathway starts from a commercially available

dichloropyridazine derivative.
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Proposed Synthesis of Methyl 6-aminopyridazine-3-carboxylate

G,G-Dichloropyridazine)

Esterification
(e.g., with methyl chloroformate)

G/Iethyl 6—chIoropyridazine-3-carboxylat9

Amination
(e.g., with ammonia or a protected amine)

G/Iethyl 6-aminopyridazine-3-carboxylat9

Click to download full resolution via product page
Caption: A potential synthetic workflow for Methyl 6-aminopyridazine-3-carboxylate.
General Experimental Considerations:

« Esterification: The synthesis could commence with the selective esterification of a suitable
dichloropyridazine precursor.

e Amination: The subsequent step would involve a nucleophilic aromatic substitution to replace

a chloro group with an amino group. This is a common method for functionalizing pyridazine
rings.[4]

Chemical Reactivity

The chemical reactivity of Methyl 6-aminopyridazine-3-carboxylate is dictated by its primary
functional groups: the amino group, the methyl ester, and the pyridazine ring itself. The amino
group can act as a nucleophile and can be acylated, alkylated, or used in coupling reactions.
The ester can be hydrolyzed to the corresponding carboxylic acid or converted to an amide.
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The pyridazine ring can participate in various cross-coupling reactions, such as Suzuki or
Buchwald-Hartwig couplings, to introduce further substituents.[4]

Key Reactivity of Functional Groups
Methyl 6-aminopyridazine-3-carboxylate

R-NH:2
R'-COOCH:s

Acylating agent Alkylating agent |Coupling partners \Acid/Base mine

Amino Group Reactions Ester Group Reactions

) O C

Click to download full resolution via product page

Caption: General reactivity of the amino and ester functional groups.

Applications in Research and Development

Methyl 6-aminopyridazine-3-carboxylate is primarily utilized as a versatile scaffold in the
synthesis of more complex molecules for pharmaceutical and agrochemical applications.[1][2]
The pyridazine core is a known pharmacophore present in a variety of bioactive compounds.
The amino and carboxylate functionalities on this molecule provide convenient handles for
synthetic diversification, allowing for the exploration of structure-activity relationships in drug
discovery programs. Its potential applications lie in the development of enzyme inhibitors and
receptor modulators.[1][2]

Safety and Handling
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A specific Safety Data Sheet (SDS) for Methyl 6-aminopyridazine-3-carboxylate (CAS
98140-96-6) is not publicly available. The following information is based on the data for its
isomer, Methyl 6-aminopyridine-3-carboxylate (CAS 36052-24-1), and should be used as a
guideline with caution.

Table 4: Hazard Information (for isomer Methyl 6-aminopyridine-3-carboxylate)

Hazard Category GHS Classification Precautionary Statements

Skin Irritation (Category 2)[5] o
o H315: Causes skin irritation[5]

Eye Irritation (Category 2)[5] )

» o H319: Causes serious eye

Health Hazards Specific Target Organ Toxicity -
) irritation[5] H335: May cause

Single Exposure (Category 3), ) o

) o respiratory irritation[5]
Respiratory Tract Irritation[5]

Signal Word Warning([5]
) ) Dust mask (type N95 or P261: Avoid breathing dust.[5]
Personal Protective Equipment _ . _
(PPE) equivalent), Eyeshields, P280: Wear protective
Gloves gloves/eye protection.[5]
If on skin: Wash with plenty of
water.[5] If in eyes: Rinse
First Aid cautiously with water for
several minutes.[5] If inhaled:
Remove person to fresh air.[5]
Store in a well-ventilated
Storage place. Keep container tightly

closed.

Handling Precautions:

» Handle in a well-ventilated area, preferably in a chemical fume hood.

¢ Avoid generating dust.

e Avoid contact with skin, eyes, and clothing.
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e Wash hands thoroughly after handling.

Conclusion

Methyl 6-aminopyridazine-3-carboxylate is a valuable heterocyclic building block for
synthetic and medicinal chemistry. While specific experimental data on its physical and spectral
properties are scarce in the public domain, its structural features suggest a wide range of
potential applications in the development of novel bioactive compounds. Researchers should
exercise caution and refer to data for analogous compounds, such as its pyridine isomer, for
guidance on handling and safety until more specific information becomes available.

Disclaimer: This document is intended for informational purposes for a scientific audience. The
information on physical properties and safety is partially based on a structural isomer and
should be treated as an estimation. All laboratory work should be conducted with appropriate
safety precautions and after consulting a specific Safety Data Sheet provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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